Cas no 2228834-79-3 (3-(2-bromo-5-methylphenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(2-bromo-5-methylphenyl)-3,3-difluoropropan-1-ol
• CAS No: 2228834-79-3
• MF: C₁₀H₁₁BrF₂O
• MW: 265.094549417496
• CID: 6157389
• PubChem ID: 165633342
• Update Time: 2025-06-08

3-(2-bromo-5-methylphenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-methylphenyl)-3,3-difluoropropan-1-ol
• EN300-1951399
• 2228834-79-3

• Inchi： 1S/C10H11BrF2O/c1-7-2-3-9(11)8(6-7)10(12,13)4-5-14/h2-3,6,14H,4-5H2,1H3
• InChI Key： HSUQWAZMVVJPHP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C(CCO)(F)F

Computed Properties

• Exact Mass: 263.99613g/mol
• Monoisotopic Mass: 263.99613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(2-bromo-5-methylphenyl)-3,3-difluoropropan-1-ol

Professional Introduction to Compound with CAS No. 2228834-79-3 and Product Name: 3-(2-bromo-5-methylphenyl)-3,3-difluoropropan-1-ol

The compound identified by the CAS number 2228834-79-3 and the product name 3-(2-bromo-5-methylphenyl)-3,3-difluoropropan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in medicinal applications, particularly in the development of novel therapeutic agents. The structural features of this compound, including its bromo and methyl substituents on the aromatic ring, as well as the difluoro groups on the propanol backbone, contribute to its unique chemical properties and biological activities.

Recent research in the domain of drug discovery has highlighted the importance of fluorinated compounds in enhancing pharmacological efficacy and metabolic stability. The presence of difluoro groups in 3-(2-bromo-5-methylphenyl)-3,3-difluoropropan-1-ol is particularly noteworthy, as fluorine atoms are known to modulate the electronic and steric properties of molecules, thereby influencing their binding affinity to biological targets. This structural motif has been extensively studied for its role in improving drug-like properties such as lipophilicity, solubility, and resistance to enzymatic degradation.

Moreover, the bromo substituent at the 2-position of the aromatic ring adds another layer of complexity to the compound's interactions with biological systems. Bromine atoms are often employed in medicinal chemistry to enhance binding interactions with proteins and enzymes due to their ability to form strong halogen bonds. In the context of 3-(2-bromo-5-methylphenyl)-3,3-difluoropropan-1-ol, this bromine atom may play a crucial role in optimizing the compound's binding affinity to its intended biological target.

The methyl group at the 5-position of the aromatic ring further influences the compound's physicochemical properties. Methyl groups are commonly used in drug design to improve solubility and reduce lipophilicity, which can be critical for achieving optimal pharmacokinetic profiles. In this case, the methyl group may contribute to balancing the overall lipophilicity of the molecule, ensuring that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties.

Recent studies have demonstrated that compounds featuring similar structural motifs have shown promise in various therapeutic areas. For instance, fluorinated aromatic compounds have been explored as potential candidates for treating neurological disorders, cancer, and infectious diseases. The unique combination of substituents in 3-(2-bromo-5-methylphenyl)-3,3-difluoropropan-1-ol makes it a valuable scaffold for further derivatization and optimization towards specific biological targets.

In addition to its structural significance, this compound has been investigated for its potential role in modulating signaling pathways associated with disease progression. The precise arrangement of functional groups allows for selective interactions with key enzymes and receptors involved in critical biological processes. This specificity is essential for developing drugs that exhibit high efficacy while minimizing off-target effects.

The synthesis of 3-(2-bromo-5-methylphenyl)-3,3-difluoropropan-1-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and fluorination techniques, are employed to construct the desired molecular framework. These synthetic strategies not only highlight the complexity of modern pharmaceutical chemistry but also underscore the importance of innovative approaches in drug development.

Evaluation of this compound's biological activity has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have indicated that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cellular proliferation. Such findings align with ongoing research efforts aimed at identifying novel small molecules that can modulate these pathways effectively.

The integration of computational chemistry techniques has further enhanced our understanding of how structural modifications influence biological activity. Molecular modeling studies have been instrumental in predicting binding modes and affinities for various targets, providing a rational basis for designing next-generation analogs of 3-(2-bromo-5-methylphenyl)-3,3-difluoropropan-1-ol.

In conclusion, 2228834-79-3and its corresponding product name, 3-(2-bromo-5-methylphenyl)-3, 3-difluoropropan -1 ol, represent a compelling example of how structural complexity can be leveraged to develop innovative therapeutic agents. The unique combination of substituents—particularly bold text">the bold text">bromo bold text">and bold text">methyl bold text">groups on bold text">the bold text">aromatic ring bold text">and bold text">the bold text">difluoro bold text">groups on bold text">the bold text">propanol backbone—contributes bold text">to bold text">distinctive chemical bold text">and bold text">biological properties that make this compound a valuable asset in pharmaceutical research. As our understanding bold text">of bold text">drug design principles continues bold text">to evolve, 2228834 -79 - 03 will undoubtedly play a significant role in shaping future therapeutic strategies across multiple disease indications.